Cas no 1864582-88-6 (N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine)

• Product Name: N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine
• CAS No: 1864582-88-6
• MF: C₁₂H₂₅NS
• MW: 215.398602247238
• CID: 5290790
• Update Time: 2026-03-10

N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine

• Inchi： 1S/C12H25NS/c1-9(2)6-11(12(3,4)5)13-10-7-14-8-10/h9-11,13H,6-8H2,1-5H3
• InChI Key： WMBXKPBTUGBNDQ-UHFFFAOYSA-N
• SMILES： S1CC(NC(CC(C)C)C(C)(C)C)C1

Additional information on N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine

N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine: A Comprehensive Overview

N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine, identified by the CAS registry number 1864582-88-6, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of amines and features a unique structure that combines a thietane ring with an amine group. The thietane ring, a four-membered cyclic ether, adds intriguing properties to the molecule, making it a subject of study in various fields such as material science and pharmacology.

The molecular structure of N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine is characterized by its thietane moiety and the substituted amine group. The thietane ring introduces strain due to its small size, which can influence the compound's reactivity and stability. Recent studies have explored the impact of this strain on the molecule's electronic properties and its potential applications in drug design.

One of the most promising applications of this compound lies in its potential use as a building block in organic synthesis. Researchers have demonstrated that the thietane ring can serve as a versatile platform for constructing complex molecules with specific functionalities. For instance, modifications to the substituents on the hexane chain have shown promise in enhancing the compound's bioavailability and stability when used in pharmaceutical formulations.

In addition to its synthetic applications, N-(2,2,5-trimethylhexan-3-yl)thietan-3-amine has been investigated for its role in catalysis. The nitrogen atom within the thietane ring can act as a Lewis base, facilitating various catalytic processes. Recent advancements have highlighted its effectiveness in asymmetric catalysis, where it has been used to synthesize chiral compounds with high enantioselectivity.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient methodologies that minimize side reactions and optimize product quality. These methods often involve coupling reactions or ring-closing strategies that exploit the inherent reactivity of intermediate species.

From an environmental standpoint, understanding the degradation pathways of N-(2,2,5-trimethylhexan-3-yl)thietan-3-ylthietan is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to light or specific microbial communities, the compound undergoes biodegradation into less complex molecules. This knowledge is essential for designing sustainable chemical processes and minimizing environmental risks.

In conclusion, N-(2,2,5-trimethylhexan-3-ylthietan is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis and catalysis while ongoing research continues to uncover new avenues for its utilization.